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Compound of Interest

Compound Name: Trimethylphosphine

Cat. No.: B1194731 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Trimethylphosphine (PMe3), a colorless and volatile liquid, is a fundamental

organophosphorus compound with the chemical formula P(CH₃)₃. Its distinct pyramidal

structure and electron-donating properties make it a widely utilized ligand in coordination

chemistry and a valuable reagent in organic synthesis. This guide provides a comprehensive

overview of the core physical properties of PMe3, detailed experimental protocols for their

determination, and a logical workflow for its characterization.

Quantitative Physical Properties
The physical characteristics of trimethylphosphine are well-documented across various

chemical and safety data sources. A summary of these key quantitative properties is presented

below for easy reference and comparison.
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Physical
Property

Value
Temperature
(°C)

Pressure Citations

Molecular Weight 76.08 g/mol N/A N/A [1]

Appearance Colorless liquid Ambient Atmospheric [2][3][4]

Odor

Strong,

unpleasant,

pungent

Ambient Atmospheric [2][5]

Melting Point -86 °C N/A Atmospheric

[2][3][4][6][7][8]

[9][10][11][12]

[13]

Boiling Point 38-40 °C N/A Atmospheric

[2][4][5][6][7][8]

[9][10][11][13]

[14]

Density
0.735 - 0.748

g/mL
20 Atmospheric

[2][3][6][7][9][15]

[16][17]

Vapor Pressure

7.24 psi (374.3

mmHg, 49.9

kPa)

20 N/A
[2][5][7][9][11]

[12][15][16]

Refractive Index

(n20/D)
1.428 - 1.43 20 N/A

[3][7][8][9][12]

[15][16]

Flash Point -19 °C to -30 °C N/A N/A [2][8][17][18][19]

Dipole Moment 1.19 Debye N/A N/A [6]

Acidity (pKa of

conjugate acid)
8.65 N/A N/A [2]

Solubility Profile

Solubility in Water Low to soluble

Solubility in Organic Solvents
Miscible with most organic solvents, including

THF and toluene
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Note: Slight variations in reported values can be attributed to different experimental conditions

and purity levels.

Experimental Protocols for Property Determination
The determination of the physical properties of PMe3 requires specialized techniques due to its

volatile, pyrophoric, and air-sensitive nature. All manipulations must be conducted under an

inert atmosphere (e.g., nitrogen or argon) using Schlenk line or glovebox techniques.

Melting Point Determination
The melting point of PMe3 is determined by cooling a sample until it solidifies and then

observing the temperature at which it melts upon warming.

Apparatus: A low-temperature thermometer or thermocouple, a small sample tube, and a

cooling bath (e.g., liquid nitrogen or a dry ice/acetone slurry).

Methodology:

A small amount of PMe3 is condensed into a sample tube under an inert atmosphere.

The tube is sealed and placed in a cooling bath to freeze the sample.

The bath is allowed to warm slowly, and the temperature is monitored.

The melting point is recorded as the temperature at which the solid completely transitions

to a liquid.

Boiling Point Determination
The boiling point can be determined using a micro-boiling point or distillation method adapted

for air-sensitive compounds.

Apparatus: A small distillation flask or a Thiele tube setup, a condenser, a thermometer, and

a heating mantle or oil bath. The entire apparatus must be assembled to allow for an inert

atmosphere.

Methodology (Distillation):
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The distillation apparatus is thoroughly dried and purged with an inert gas.

A small volume of PMe3 is transferred to the distillation flask.

The liquid is gently heated.

The boiling point is the temperature at which the vapor and liquid are in equilibrium,

observed as a stable temperature on the thermometer during distillation.[20]

Density Measurement
The density of PMe3 can be measured using a pycnometer or an electronic density meter, with

modifications for handling air-sensitive liquids.

Apparatus: A pycnometer of known volume, an analytical balance, and a temperature-

controlled bath.

Methodology:

The empty pycnometer is weighed.

The pycnometer is filled with PMe3 under an inert atmosphere and sealed.

The filled pycnometer is placed in a temperature-controlled bath to reach thermal

equilibrium.

The pycnometer is removed, carefully cleaned and dried on the outside, and weighed

again.

The density is calculated by dividing the mass of the PMe3 by the known volume of the

pycnometer.

Refractive Index Measurement
The refractive index is measured using a refractometer, ensuring the sample is not exposed to

air.

Apparatus: An Abbe refractometer with a temperature-controlled prism.
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Methodology:

The refractometer prism is cleaned and calibrated.

A few drops of PMe3 are applied to the prism under a stream of inert gas.

The prism is closed, and the sample is allowed to equilibrate to the set temperature.

The refractive index is read from the instrument's scale.

Logical Workflow for Physical Property
Characterization
The following diagram illustrates a logical workflow for the comprehensive characterization of

the physical properties of a volatile and air-sensitive liquid like PMe3.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194731?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physical Property Determination

PMe3 Synthesis and Purification

Safety Assessment
(Pyrophoric, Toxic)

Inert Atmosphere Handling
(Glovebox/Schlenk Line)

Melting Point
(Low-Temp Bath)

Boiling Point
(Micro-Distillation)

Density
(Pycnometer)

Refractive Index
(Refractometer)

Solubility Screening
(Water, Organic Solvents)

Vapor Pressure
(Manometry)

Data Compilation and Analysis

Safety Data Sheet (SDS)
Generation Complete Physical Profile

Click to download full resolution via product page

Caption: Workflow for PMe3 Physical Property Characterization.

This technical guide provides a foundational understanding of the key physical properties of

trimethylphosphine, essential for its safe handling, application in research and development,

and for the prediction of its behavior in various chemical processes. The provided experimental

frameworks, while general, offer a starting point for developing specific standard operating

procedures for the characterization of this and other similar reactive compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1194731?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194731?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

